Cas no 1443981-20-1 ([1-(4-benzylmorpholin-2-yl)ethyl](methyl)amine)

[1-(4-benzylmorpholin-2-yl)ethyl](methyl)amine structure
1443981-20-1 structure
Product Name:[1-(4-benzylmorpholin-2-yl)ethyl](methyl)amine
CAS No:1443981-20-1
MF:C14H22N2O
MW:234.337283611298
CID:4600137
PubChem ID:71758437
Update Time:2025-07-09

[1-(4-benzylmorpholin-2-yl)ethyl](methyl)amine Chemical and Physical Properties

Names and Identifiers

    • [1-(4-benzylmorpholin-2-yl)ethyl](methyl)amine
    • 2-Morpholinemethanamine, N,α-dimethyl-4-(phenylmethyl)-
    • Inchi: 1S/C14H22N2O/c1-12(15-2)14-11-16(8-9-17-14)10-13-6-4-3-5-7-13/h3-7,12,14-15H,8-11H2,1-2H3
    • InChI Key: WZYNYEJNHUTUMN-UHFFFAOYSA-N
    • SMILES: C(C1C=CC=CC=1)N1CCOC(C(C)NC)C1

[1-(4-benzylmorpholin-2-yl)ethyl](methyl)amine Security Information

[1-(4-benzylmorpholin-2-yl)ethyl](methyl)amine Pricemore >>

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Additional information on [1-(4-benzylmorpholin-2-yl)ethyl](methyl)amine

Comprehensive Overview of [1-(4-benzylmorpholin-2-yl)ethyl](methyl)amine (CAS No. 1443981-20-1)

[1-(4-benzylmorpholin-2-yl)ethyl](methyl)amine, with the CAS number 1443981-20-1, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the morpholine derivative family, known for its versatile applications in drug discovery and development. The presence of both benzyl and morpholine moieties in its structure makes it a promising candidate for targeting specific biological pathways, particularly in neuroscience and oncology.

In recent years, the demand for morpholine-based compounds has surged due to their potential in designing central nervous system (CNS) therapeutics. Researchers are particularly interested in [1-(4-benzylmorpholin-2-yl)ethyl](methyl)amine for its unique pharmacokinetic properties, which may enhance blood-brain barrier permeability. This characteristic is critical for developing treatments for neurodegenerative diseases like Alzheimer's and Parkinson's, topics frequently searched by users in academic and medical communities.

The synthesis of CAS 1443981-20-1 involves multi-step organic reactions, including reductive amination and N-alkylation, to achieve high purity and yield. Its molecular structure, featuring a methylamine side chain, allows for further functionalization, making it a valuable intermediate in medicinal chemistry. Laboratories and pharmaceutical companies often search for high-purity morpholine derivatives to expedite their drug development pipelines, aligning with the growing trend of precision medicine.

From an industrial perspective, [1-(4-benzylmorpholin-2-yl)ethyl](methyl)amine is also explored for its potential in catalysis and material science. Its ability to act as a ligand in metal-catalyzed reactions has been investigated, addressing the rising interest in green chemistry and sustainable synthesis methods. Users frequently inquire about eco-friendly chemical processes, and this compound's role in such applications could position it as a key player in future innovations.

Quality control and analytical characterization of CAS 1443981-20-1 are paramount for ensuring its applicability in research. Techniques like HPLC, NMR spectroscopy, and mass spectrometry are employed to verify its structural integrity and purity. These methods are commonly searched by analytical chemists and quality assurance professionals, reflecting the compound's relevance in high-stakes research environments.

In summary, [1-(4-benzylmorpholin-2-yl)ethyl](methyl)amine (1443981-20-1) represents a cutting-edge compound with multifaceted applications. Its significance in drug discovery, catalysis, and material science underscores its value to both academic and industrial sectors. As research progresses, this compound is poised to address some of the most pressing challenges in modern chemistry and medicine.

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